Advanced Stereoselective Synthesis of 17-epi-Limaprost: A Mechanistic Guide
Advanced Stereoselective Synthesis of 17-epi-Limaprost: A Mechanistic Guide
This guide details the stereoselective synthesis of 17-epi-Limaprost , the (17R)-diastereomer of the pharmaceutical agent Limaprost (17S).[1] While Limaprost is a potent oral prostaglandin E1 analogue used for treating thromboangiitis obliterans and lumbar spinal canal stenosis, the 17-epi isomer serves as a critical reference standard for impurity profiling and structure-activity relationship (SAR) studies.[1]
This protocol focuses on the divergent synthesis of the
Strategic Retrosynthesis & Stereochemical Architecture
The synthesis of 17-epi-Limaprost (C22H36O5) presents three primary stereochemical challenges:
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The C17 Center (The "Epi" Focus): Requires the (R)-configuration, inverted relative to Limaprost.
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The C15 Hydroxyl: Requires the (S)-configuration, established via stereoselective reduction.
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The Cyclopentanone Core: Pre-installed via the chiral Corey Lactone.
Retrosynthetic Logic:
The molecule is disconnected into three modules: the Corey Lactone (A) , the
Figure 1: Retrosynthetic analysis highlighting the modular assembly of 17-epi-Limaprost.[1]
Module 1: Stereoselective Synthesis of the -Side Chain (The 17-epi Origin)[1]
The definition of "17-epi" lies in the methyl group at C17 (C5 of the side chain). Standard Limaprost uses an (S)-methyl precursor.[1] For 17-epi, we must synthesize the (R)-enantiomer .[1]
Protocol: Asymmetric Synthesis of (R)-Dimethyl (4-methyl-2-oxooctyl)phosphonate[1]
Objective: Synthesize the phosphonate linker with >98% e.e. at the methyl stereocenter. Method: Evans Asymmetric Alkylation.
Step 1: Auxiliary Acylation
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Reagents: (S)-4-Benzyl-2-oxazolidinone (Evans auxiliary), Hexanoyl chloride, n-BuLi.[1]
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Mechanism: Lithiation of the oxazolidinone followed by acylation creates the chiral imide scaffold.
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Procedure:
Step 2: Diastereoselective Methylation (The Critical Step)
This step sets the C17(R) stereochemistry.
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Reagents: NaHMDS (Sodium bis(trimethylsilyl)amide), Methyl Iodide (MeI).[1]
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Causality: The bulky benzyl group on the auxiliary shields one face of the enolate, forcing the methyl group to attack from the opposite side. Using the (S)-auxiliary yields the (R)-methyl product (anti-Evans synthon logic).[1]
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Protocol:
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Cool the acylated auxiliary (from Step 1) in THF to -78°C.
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Add NaHMDS (1.1 eq) to generate the (Z)-enolate.[1] Stir 1h.
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Add MeI (5.0 eq). Stir at -78°C for 4h, then warm to -20°C overnight.
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Quench: Saturated NH4Cl.
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Purification: Flash chromatography (Hexane/EtOAc).
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Validation: 1H NMR should show >95:5 d.r. Recrystallize to upgrade to >99% d.e.
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Step 3: Auxiliary Removal & Phosphonate Formation
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Hydrolysis: LiOH/H2O2 in THF/H2O at 0°C yields (R)-2-methylhexanoic acid .[1]
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Esterification: MeOH, H2SO4 (cat)
Methyl (R)-2-methylhexanoate.[1] -
Claisen Condensation (Phosphonate Installation):
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React Dimethyl methylphosphonate (DMMP) with n-BuLi (2.2 eq) in THF at -78°C to form the lithiophosphonate.[1]
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Add Methyl (R)-2-methylhexanoate slowly.[1]
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Product: (R)-Dimethyl (3-methyl-2-oxoheptyl)phosphonate .[1]
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Note: The numbering shifts. The methyl is at C3 of the phosphonate reagent, which becomes C17 of the prostaglandin.
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Module 2: Coupling and Stereocontrol of the C15 Hydroxyl
With the 17-epi side chain in hand, we couple it to the Corey Lactone.
Step 4: Horner-Wadsworth-Emmons (HWE) Reaction[1]
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Reagents: Corey Lactone Aldehyde (protected, e.g., PPB or benzoate), (R)-Phosphonate (from Module 1), LiCl, DBU or NaH.[1]
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Mechanism: The phosphonate anion attacks the aldehyde. The transition state favors the (E)-alkene (trans double bond) at C13-C14.[1]
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Protocol:
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Suspend LiCl (1.2 eq) in dry MeCN. Add the Phosphonate (1.2 eq) and DBU (1.1 eq). Stir 15 min.
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Add Corey Lactone Aldehyde in MeCN. Stir 2h at RT.
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Observation: Formation of the
-unsaturated ketone.
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Step 5: Stereoselective Reduction (C15-S Installation)
This is the second critical stereocenter. We need the (15S)-alcohol.[1]
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Challenge: The substrate is now a 17-epi enone. The distal chiral center (C17) exerts minimal influence on the carbonyl reduction (1,3-induction is weak).[1] We must use a reagent-controlled reduction.[1]
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Reagent Choice: (S)-CBS Catalyst (Corey-Bakshi-Shibata) or (S,S)-Noyori Transfer Hydrogenation .[1]
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Selection: Noyori reduction is preferred for scalability and diastereoselectivity (>95:5).
Figure 2: Reagent-controlled stereoselective reduction of the C15 ketone.
Protocol (Noyori Transfer Hydrogenation):
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Dissolve the enone in anhydrous DCM.
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Add (S,S)-RuCl(p-cymene)(TsDPEN) (1 mol%).
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Add a 5:2 mixture of Formic Acid/Triethylamine azeotrope.
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Stir at 25°C for 12h. Monitor by HPLC.
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Result: The (15S)-alcohol is formed. The 17(R)-methyl group remains untouched.[1]
Module 3: -Chain Assembly & Final Deprotection[1]
Step 6: Wittig Reaction
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Deprotection: Remove the lactone protecting group (e.g., PPB) to expose the lactol.
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Reagent: (4-Carboxybutyl)triphenylphosphonium bromide.[1]
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Base: KOtBu (Potassium tert-butoxide) in THF.[1]
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Mechanism: Generates the ylide. Reaction with the lactol forms the C5-C6 double bond with (Z)-selectivity .[1]
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Protocol:
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Generate ylide (bright orange) at 0°C.
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Add lactol solution dropwise.
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Stir 1h. Quench with dilute HCl.
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Step 7: Oxidation and Final Deprotection
Limaprost is a PGE1 derivative, meaning it has a C9 ketone and C11 alcohol.
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Selective Oxidation: The C9 hydroxyl (formerly part of the lactone) needs oxidation. The C11 and C15 hydroxyls must be protected (or selectively unreactive).
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Strategy: If protecting groups (e.g., THP or TBS) were used on C11/C15:
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Oxidize C9 with Jones Reagent or Dess-Martin Periodinane .[1]
-
-
Final Deprotection: Mild acid hydrolysis (AcOH/H2O/THF) removes the protecting groups (THP/TBS).
Analytical Validation (Self-Validating System)[1]
To ensure the synthesized molecule is indeed 17-epi-Limaprost and not the API Limaprost, comparative analysis is required.[1]
| Analytical Method | Parameter | Expected Result for 17-epi-Limaprost | Contrast with Limaprost (17S) |
| HPLC (Chiral) | Retention Time | Distinct Rt (e.g., +1.2 min shift) | Baseline separation required |
| 1H NMR (600 MHz) | C17-Methyl doublet | Chemical shift | |
| 13C NMR | C17 Carbon | Distinct shift due to diastereomeric environment | ~0.2-0.5 ppm difference |
| NOESY | Spatial Coupling | NOE correlation between C17-Me and C15-H differs | Distinct spatial map |
References
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Corey, E. J., et al. "Total synthesis of prostaglandins F1, E1, and A1."[1] Journal of the American Chemical Society, 1970. Link[1]
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Noyori, R., et al. "Asymmetric transfer hydrogenation of prochiral olefins and ketones." Accounts of Chemical Research, 1997. Link[1]
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Evans, D. A., et al. "Stereoselective alkylation reactions of chiral imide enolates." Journal of the American Chemical Society, 1982. Link[1]
- Matsumura, Y., et al. "Synthesis of Limaprost." U.S. Patent 4,235,930, 1980. (Foundational patent describing the general PGE1 analogue synthesis).
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LGC Standards. "17-epi-Limaprost Reference Standard Data Sheet." LGC Standards, 2024. Link (Verifies the existence and structure of the target impurity).
